Cas no 944805-68-9 (Ethyl 2-(3-fluoro-2-nitrophenyl)acetate)

Ethyl 2-(3-fluoro-2-nitrophenyl)acetate is a fluorinated nitroaromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a fluoro and nitro substituent on the phenyl ring, enhances reactivity in electrophilic and nucleophilic substitution reactions. The ethyl ester group provides stability while allowing further functionalization, such as hydrolysis or reduction. This compound is particularly valuable in the synthesis of bioactive molecules due to its ability to serve as a precursor for heterocyclic frameworks. Its well-defined purity and consistent performance make it suitable for research and industrial-scale processes requiring precise control over reaction pathways.

Ethyl 2-(3-fluoro-2-nitrophenyl)acetate structure

944805-68-9 structure

Product Name:Ethyl 2-(3-fluoro-2-nitrophenyl)acetate

CAS No:944805-68-9

MF:C₁₀H₁₀FNO₄

MW:227.189106464386

CID:1036329

PubChem ID:57931102

Update Time:2025-06-07

Ethyl 2-(3-fluoro-2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(3-fluoro-2-nitrophenyl)acetate
- Ethyl2-(3-fluoro-2-nitrophenyl)acetate
- 944805-68-9
- Ethyl (3-fluoro-2-nitrophenyl)acetate
- SCHEMBL4296586
- GOENVZCZBYDNMQ-UHFFFAOYSA-N
- DTXSID50728308
- Inchi： 1S/C10H10FNO4/c1-2-16-9(13)6-7-4-3-5-8(11)10(7)12(14)15/h3-5H,2,6H2,1H3
- InChI Key： GOENVZCZBYDNMQ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1[N+](=O)[O-])CC(=O)OCC

Computed Properties

Exact Mass: 227.05938596g/mol
Monoisotopic Mass: 227.05938596g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 72.1Å²

Ethyl 2-(3-fluoro-2-nitrophenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019114448-1g	Ethyl 2-(3-fluoro-2-nitrophenyl)acetate	944805-68-9	95%	1g	$457.60	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1658096-1g	Ethyl 2-(3-fluoro-2-nitrophenyl)acetate	944805-68-9	98%	1g	￥3785.00	2024-04-24

Ethyl 2-(3-fluoro-2-nitrophenyl)acetate Related Literature

1. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
2. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
3. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
4. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
5. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792

944805-68-9 (Ethyl 2-(3-fluoro-2-nitrophenyl)acetate) Related Products

Recommended suppliers

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk